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Cat. No.: B12063554

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tribasic ammonium citrate, also known as triammonium citrate, is a versatile buffer and

chelating agent with numerous applications in research, pharmaceuticals, and various

industrial processes.[1] Its ability to maintain a stable pH, coupled with the potential protein-

stabilizing properties of the ammonium ion, makes it a valuable component in biological

assays, protein storage solutions, and analytical methods.[2] A 5% aqueous solution of tribasic

ammonium citrate typically exhibits a pH in the range of 6.0 to 7.5, making it suitable for

applications requiring a near-neutral pH.[2] This document provides a detailed protocol for the

preparation of a tribasic ammonium citrate buffer solution, including quantitative data for

various concentrations, a step-by-step experimental protocol, and safety guidelines.

Quantitative Data
The following table summarizes the required mass of solid tribasic ammonium citrate

(Molecular Weight: 243.22 g/mol ) for preparing solutions of different molarities and volumes.
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Final Molarity (M) Volume (mL)
Mass of Tribasic
Ammonium Citrate (g)

0.1 100 2.43

0.1 500 12.16

0.1 1000 24.32

0.5 100 12.16

0.5 500 60.81

0.5 1000 121.61

1.0 100 24.32

1.0 500 121.61

1.0 1000 243.22

Experimental Protocol
This protocol outlines the procedure for preparing a tribasic ammonium citrate buffer solution

from its solid form and adjusting the pH to the desired value.

Materials and Equipment:

Tribasic ammonium citrate (solid, crystalline powder)

Deionized or distilled water

Citric acid (for pH adjustment)

Ammonium hydroxide (for pH adjustment)

Beakers and graduated cylinders

Magnetic stirrer and stir bar

Calibrated pH meter
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Weighing scale

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Calculate the required mass: Determine the desired molarity and final volume of the buffer

solution and use the table above or the following formula to calculate the required mass of

solid tribasic ammonium citrate: Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight

(243.22 g/mol )

Dissolve the solid: a. Measure approximately 80% of the final desired volume of deionized or

distilled water into a beaker. b. Place the beaker on a magnetic stirrer and add a stir bar. c.

While stirring, slowly add the calculated mass of solid tribasic ammonium citrate to the water.

d. Continue stirring until the solid is completely dissolved. Tribasic ammonium citrate is

highly soluble in water.[3]

pH Measurement and Adjustment: a. Calibrate the pH meter according to the manufacturer's

instructions. b. Immerse the pH electrode in the buffer solution and allow the reading to

stabilize. The initial pH of the solution will likely be between 7 and 8. c. To decrease the pH:

Add a small amount of a citric acid solution dropwise while continuously monitoring the pH.

Allow the solution to equilibrate after each addition. d. To increase the pH: Add a small

amount of ammonium hydroxide solution dropwise while continuously monitoring the pH.[4]

Allow the solution to equilibrate after each addition. e. Continue the dropwise addition of the

appropriate acid or base until the desired pH is reached.

Final Volume Adjustment: a. Once the desired pH is achieved, carefully transfer the solution

to a graduated cylinder or volumetric flask. b. Add deionized or distilled water to reach the

final desired volume. c. Mix the solution thoroughly to ensure homogeneity.

Storage: a. Store the prepared buffer solution in a tightly sealed container. b. For short-term

storage, room temperature is generally acceptable. For longer-term storage, refrigeration at

2-8°C is recommended to prevent microbial growth.

Applications and Working Concentrations
Tribasic ammonium citrate buffer is utilized in various scientific applications:
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Protein Chemistry: Due to the stabilizing effect of ammonium ions, this buffer can be

advantageous for the storage and formulation of proteins.[2]

Enzyme Assays: It is suitable for use with enzymes that are stabilized or activated by the

presence of ammonium ions.[2]

Analytical Chemistry: A neutral solution of ammonium citrate is used to determine the

phosphorus content in fertilizers.[5]

Industrial Applications: It serves as a buffering and chelating agent in the food industry, for

metal surface cleaning, and in water treatment processes.[6][7]

Biotechnology: It has been used in the synthesis of carbon quantum dots for imaging and

sensing applications.

The working concentration of the buffer will depend on the specific application. For many

biological assays, a concentration range of 10 mM to 100 mM is common. For applications

such as fertilizer analysis, a 1N solution may be used.[5]

Safety Precautions
Always wear appropriate Personal Protective Equipment (PPE), including safety glasses,

gloves, and a lab coat, when handling tribasic ammonium citrate and its solutions.

Avoid inhalation of the powder. Use in a well-ventilated area.

In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.

Store the solid chemical in a cool, dry, and well-ventilated place in a tightly closed container.

Consult the Safety Data Sheet (SDS) for comprehensive safety information.
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Caption: Key properties and applications of tribasic ammonium citrate.

Experimental Workflow: Buffer Preparation
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Caption: Workflow for preparing tribasic ammonium citrate buffer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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